Cas no 1206997-50-3 (N-(4-{2-oxo-2-4-(oxolane-2-carbonyl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide)

• Product Name: N-(4-{2-oxo-2-4-(oxolane-2-carbonyl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• CAS No: 1206997-50-3
• MF: C₁₉H₂₂N₄O₄S₂
• MW: 434.532381534576
• CID: 6377880
• PubChem ID: 45497635
• Update Time: 2025-10-29

N-(4-{2-oxo-2-4-(oxolane-2-carbonyl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-oxo-2-4-(oxolane-2-carbonyl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, N-[4-[2-oxo-2-[4-[(tetrahydro-2-furanyl)carbonyl]-1-piperazinyl]ethyl]-2-thiazolyl]-
• N-(4-(2-oxo-2-(4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl)ethyl)thiazol-2-yl)thiophene-3-carboxamide
• AKOS024628455
• N-[4-[2-oxo-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethyl]-1,3-thiazol-2-yl]thiophene-3-carboxamide
• F2202-2630
• 1206997-50-3
• N-(4-{2-oxo-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C19H22N4O4S2/c24-16(22-4-6-23(7-5-22)18(26)15-2-1-8-27-15)10-14-12-29-19(20-14)21-17(25)13-3-9-28-11-13/h3,9,11-12,15H,1-2,4-8,10H2,(H,20,21,25)
• InChI Key： CHLUKFPZNWPMFQ-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=NC(CC(=O)N2CCN(C(C3CCCO3)=O)CC2)=CS1)=O

Computed Properties

• Exact Mass: 434.10824754g/mol
• Monoisotopic Mass: 434.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• pka: 7.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(4-{2-oxo-2-4-(oxolane-2-carbonyl)piperazin-1-ylethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide

N-(4-{2-Oxo-2-[4-(Oxolane-2-Carbonyl)piperazin-1-yl]ethyl}-1,3-thiazol-2-yl)Thiophene-3-Carboxamide: A Comprehensive Overview

The compound CAS No. 1206997-50-3, known as N-(4-{2-Oxo-2-[4-(Oxolane-2-Carbonyl)piperazin-1-yl]ethyl}-1,3-thiazol-2-yl)Thiophene-3-Carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent research studies.

The molecular structure of this compound is characterized by a thiazole ring, a thiophene moiety, and a piperazine group, which are interconnected through a series of functional groups. The presence of the thiazole ring and the thiophene moiety contributes to its aromaticity and stability, while the piperazine group introduces nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions, enhancing its bioavailability and pharmacokinetic properties.

Recent studies have explored the potential of this compound in the field of drug discovery, particularly in the development of new therapeutic agents for treating various diseases. For instance, researchers have investigated its ability to inhibit specific enzymes involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, the compound has shown promising results in modulating cellular signaling pathways, which could be exploited for treating inflammatory disorders and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including coupling reactions and cyclization processes. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for further research and development.

In terms of chemical properties, this compound exhibits high stability under physiological conditions, which is crucial for its potential use as a drug candidate. Its solubility in various solvents and its ability to form stable complexes with biomolecules further enhance its suitability for biomedical applications.

Moreover, computational studies have been conducted to predict the pharmacokinetic profile of this compound. These studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its suitability as an oral or parenteral drug delivery candidate.

In conclusion, N-(4-{2-Oxo-2-[4-(Oxolane-2-Carbonyl)piperazin-1-yl]ethyl}-1,3-thiazol-2-yl)Thiophene-3-Carboxamide represents a promising molecule with diverse applications in the chemical and pharmaceutical industries. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential, positioning it as a valuable asset in modern drug discovery pipelines.